Cas no 2227882-93-9 (rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227882-93-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5860616
• PubChem ID: 165978459
• Update Time: 2025-05-24

rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine
• 2227882-93-9
• EN300-1753912

• Inchi： 1S/C9H12N2O/c1-12-7-2-6(4-11-5-7)8-3-9(8)10/h2,4-5,8-9H,3,10H2,1H3/t8-,9+/m0/s1
• InChI Key： FSIZUOJKMUHMBY-DTWKUNHWSA-N
• SMILES： O(C)C1=CN=CC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine

Research Brief on rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine (CAS: 2227882-93-9)

The compound rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine (CAS: 2227882-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The structural uniqueness of this compound, featuring a methoxypyridine moiety fused to a cyclopropane ring, offers intriguing possibilities for drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its enantiomeric purity and biological activity. The rac-(1R,2S) configuration has shown promising results in preliminary screening assays, demonstrating selective binding affinity for specific neurotransmitter receptors. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and conformational dynamics.

In pharmacological evaluations, rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine has exhibited notable effects in animal models of neurological disorders. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, makes it a compelling candidate for further development. Current research is exploring structure-activity relationships (SAR) to optimize its therapeutic index and minimize potential side effects.

The synthetic route to rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine has been refined in recent publications, with improvements in yield and enantiomeric excess. Key steps involve the stereoselective formation of the cyclopropane ring and subsequent functionalization of the pyridine moiety. These methodological advances have facilitated the production of sufficient quantities for comprehensive biological testing and have opened avenues for the development of related analogs.

From a mechanistic perspective, computational modeling studies suggest that this compound may interact with specific binding pockets in target proteins through a combination of hydrogen bonding and hydrophobic interactions. The methoxy group appears to play a crucial role in modulating receptor selectivity, while the cyclopropylamine moiety contributes to the compound's overall stability and bioavailability.

Ongoing research is investigating the potential applications of rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Preliminary clinical trial designs are being developed to evaluate its safety and efficacy in human subjects. The compound's unique pharmacophore makes it a valuable tool for understanding neurotransmitter systems and developing novel therapeutic interventions.

In conclusion, rac-(1R,2S)-2-(5-methoxypyridin-3-yl)cyclopropan-1-amine represents an exciting area of research in medicinal chemistry. Its distinctive structural features and promising biological activity profile position it as a compound of significant interest for pharmaceutical development. Future studies will likely focus on further optimization of its properties and expansion of its potential therapeutic indications.